Cas no 880154-61-0 (2H-Pyrrole, 3,4-dihydro-3,4-bis(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, 1-oxide, (2S,3R,4R)-)

• Product Name: 2H-Pyrrole, 3,4-dihydro-3,4-bis(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, 1-oxide, (2S,3R,4R)-
• CAS No: 880154-61-0
• MF: C₂₆H₂₇NO₄
• MW: 417.49688744545
• CID: 5226503
• Update Time: 2025-07-09

2H-Pyrrole, 3,4-dihydro-3,4-bis(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, 1-oxide, (2S,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 3,4-dihydro-3,4-bis(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, 1-oxide, (2S,3R,4R)-

• Inchi： 1S/C26H27NO4/c28-27-16-25(30-18-22-12-6-2-7-13-22)26(31-19-23-14-8-3-9-15-23)24(27)20-29-17-21-10-4-1-5-11-21/h1-16,24-26H,17-20H2
• InChI Key： FYVRCXABOYBHKY-UHFFFAOYSA-N
• SMILES： C1C=CC(COCC2[N+]([O-])=CC(OCC3C=CC=CC=3)C2OCC2C=CC=CC=2)=CC=1

Additional information on 2H-Pyrrole, 3,4-dihydro-3,4-bis(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, 1-oxide, (2S,3R,4R)-

Compound CAS No 880154-61-0: 2H-Pyrrole, 3,4-dihydro-3,4-bis(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, 1-oxide, (2S,3R,4R)-

The compound with CAS No 880154-61-0 is a highly specialized organic molecule known as 2H-Pyrrole, specifically in its 3,4-dihydro form with bis(phenylmethoxy) substituents at positions 3 and 4. This molecule also features a (phenylmethoxy)methyl group at position 2 and is in the 1-oxide state. The stereochemistry of this compound is defined as (2S,3R,4R), indicating a specific spatial arrangement of its substituents.

2H-Pyrrole derivatives are of significant interest in organic chemistry due to their unique electronic properties and potential applications in drug design. The presence of multiple phenylmethoxy groups suggests that this compound may exhibit strong electron-donating effects, which can influence its reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of molecules.

The bis(phenylmethoxy) groups at positions 3 and 4 contribute to the molecule's rigidity and aromaticity. These groups are known to enhance the molecule's solubility in organic solvents and may play a role in intermolecular interactions such as hydrogen bonding or π-π stacking. The (phenylmethoxy)methyl group at position 2 adds further complexity to the structure by introducing a flexible chain that could potentially influence the molecule's conformational flexibility.

The 1-oxide form of this compound indicates the presence of an oxygen atom double-bonded to the pyrrole ring at position 1. This functional group is crucial for determining the molecule's redox properties and can significantly affect its reactivity in various chemical reactions. The stereochemistry of the compound (2S,3R,4R) is critical for its biological activity and must be carefully controlled during synthesis to ensure the desired properties.

Recent advancements in synthetic methodologies have enabled the precise construction of such complex molecules with high stereoselectivity. Techniques such as asymmetric catalysis and enantioselective synthesis have been instrumental in producing enantiomerically pure samples of this compound for further study.

Research into CAS No 880154-61-0 has revealed potential applications in the field of medicinal chemistry. The compound's unique structure makes it a promising candidate for exploring novel therapeutic agents targeting specific biological pathways. For instance, its ability to modulate enzyme activity or interact with membrane receptors could lead to innovative drug designs.

In addition to its pharmacological potential, this compound has shown promise in materials science applications. Its aromaticity and electron-donating groups make it a suitable candidate for use in organic electronics or as a precursor for advanced materials with tailored electronic properties.

The synthesis of CAS No 880154-61-0 involves a series of carefully controlled reactions that require expertise in multi-step organic synthesis. Key steps include the formation of the pyrrole ring system, introduction of substituents with precise stereochemistry, and oxidation to achieve the desired oxide form.

Despite its complexity, this compound has demonstrated remarkable stability under various conditions, making it suitable for long-term storage and use in diverse experimental setups. Its resistance to degradation under physiological conditions further underscores its potential for biomedical applications.

In conclusion, CAS No 880154-61-0 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure and stereochemical configuration make it an invaluable tool for researchers exploring new frontiers in drug discovery and materials science.